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Compound of Interest

Compound Name: AF 555 carboxylic acid

Cat. No.: B12364350

Disclaimer: This document provides a summary of publicly available technical data and general
safety guidance for AF 555 carboxylic acid. A comprehensive, official Safety Data Sheet
(SDS) was not found in the public domain. The handling and safety procedures outlined below
are based on general laboratory best practices for similar fluorescent dyes and related
chemical compounds. Users should always consult with their institution's safety office and refer
to the specific documentation provided by the supplier before handling this chemical.

Introduction

AF 555 carboxylic acid is a fluorescent dye commonly used in biological research. It belongs
to the family of rhodamine dyes and serves as a non-reactive reference standard for
experiments involving AF 555 dye conjugates.[1] Its hydrophilic nature, high fluorescence
guantum yield, and photostability make it a valuable tool in various imaging and labeling
applications.[1][2] This guide consolidates the available technical specifications and provides
recommended safety protocols for handling this compound in a research environment.

Physicochemical and Spectral Properties

The following table summarizes the key quantitative properties of AF 555 carboxylic acid,
gathered from various suppliers.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12364350?utm_src=pdf-interest
https://www.benchchem.com/product/b12364350?utm_src=pdf-body
https://www.benchchem.com/product/b12364350?utm_src=pdf-body
https://www.lumiprobe.com/p/af-555-carboxylic-acid?region_id=2
https://www.lumiprobe.com/p/af-555-carboxylic-acid?region_id=2
https://www.lumiprobe.com/p/af-555-carboxylic-acid
https://www.benchchem.com/product/b12364350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C35H43K3N2014S4 [3]
Molecular Weight ~961.28 g/mol [4]
Excitation Maximum (Aex) 552 nm [11[3]
Emission Maximum (Aem) 566 nm [11[3]
Extinction Coefficient 152,000 L-mol-t-:cm~1 [1][3]
Fluorescence Quantum Yield 0.14 [3]
Appearance Dark-colored solid N/A

Good solubility in water and
Solubility other polar solvents like DMSO  [5][6]
and DMF.

Hazard Identification and Safety Precautions

While a specific GHS classification for AF 555 carboxylic acid is not available, related
chemical structures (other carboxylic acids and fluorescent dyes) may be classified as irritants
or harmful upon ingestion or inhalation.[7][8][9] Therefore, standard laboratory precautions are
mandatory.
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Hazard Type

General Precautionary Statements

Eye Contact

May cause eye irritation. Action: Wear safety
glasses or goggles. In case of contact, rinse
cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing and seek medical advice if

irritation persists.[8][10]

Skin Contact

May cause skin irritation or allergic reaction.[9]
Action: Wear nitrile gloves and a lab coat. In
case of contact, wash the affected area with

plenty of soap and water.[3][10]

May be harmful if inhaled as a dust. Action:

Handle in a well-ventilated area or a chemical

Inhalation
fume hood to avoid dust formation and
inhalation. If inhaled, move to fresh air.[10][11]
May be harmful if swallowed.[7][9] Action: Do
) not eat, drink, or smoke when using this
Ingestion

product. If swallowed, rinse mouth with water

and seek immediate medical attention.[7][10]

Long-term Exposure

The toxicological properties have not been
thoroughly investigated.[7] Action: Minimize
exposure and handle as a potentially hazardous

substance.

Handling and Storage

Proper storage and handling are critical to maintain the chemical's integrity and ensure user

safety.
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Procedure Recommendation Source(s)

Store at -20°C in the dark upon
receipt.[1][3] Some suppliers
recommend freezer
temperatures between -5°C
and -30°C.[12] The product is
stable for at least 24 months

Storage

under these conditions.[3]
Keep desiccated.[1][3]

Avoid prolonged exposure to
Light Exposure light to prevent
photobleaching.[1][3]

Can be transported at room
Transportation temperature for up to three
weeks.[1][3]

For reconstituted solutions in
Solutions DMSO, store at < -15°C for no

more than two weeks.[13]

Experimental Protocols and Workflows

No specific experimental protocols for the safety assessment of AF 555 carboxylic acid were
identified. However, a general workflow for the safe handling of this and similar powdered
fluorescent dyes is presented below.
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Preparation

1. Don Personal

Protective Equipment
(Gloves, Goggles, Lab Coat)

2. Prepare Workspace
(Fume Hood / Ventilated Area)

\ 4

3. Assemble Materials
(Spatula, Weigh Paper, Solvent)

(Allow to reach RT before opening)

Handling & Use

4. Retrieve from Storage

5. Weigh Compound
(Avoid creating dust)

\

6. Dissolve in Solvent
(e.g., DMSO, Water)

\ 4

General Workflow for Safe Handling of AF 555 Carboxylic Acid
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12. Return to Storage
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9. Dispose of Waste

(Follow institutional guidelines)

10. Doff PPE Correctly
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11. Wash Hands Thoroughly
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Caption: A logical workflow for the safe handling of powdered fluorescent dyes like AF 555
carboxylic acid.

First Aid Measures

The following are general first aid recommendations. In any case of exposure, seek medical
attention and provide the attending physician with as much information as possible about the
chemical.
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Exposure Route First Aid Procedure Source(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.

Eye Contact
Check for and remove any
contact lenses. Seek medical
attention if irritation develops.

[10]

In case of contact, immediately
wash skin with soap and
copious amounts of water.

Skin Contact Remove contaminated clothing
and wash before reuse. If
irritation persists, seek medical
attention.[10]

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If

Inhalation not breathing, give artificial
respiration. If symptoms
persist, seek medical attention.
[8][10]

Wash out mouth with water. Do
NOT induce vomiting unless
directed to do so by medical
Ingestion personnel. Never give anything
by mouth to an unconscious
person. Seek immediate

medical attention.[7][10]

Spill and Disposal Procedures

» Spills: For small spills of the solid material, carefully sweep up to avoid generating dust and
place in a sealed container for disposal.[10] Ventilate the area and wash the spill site after
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material pickup is complete.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[8][10] Do not allow the material to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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